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Compound of Interest

Compound Name: N-Methyl-4-nitrobenzamide

Cat. No.: B1296485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for N-Methyl-4-nitrobenzamide. The following sections detail the

chemical's hazards, safe handling procedures, emergency response, and physical and

chemical properties to ensure its responsible use in a laboratory setting.

Hazard Identification and Classification
N-Methyl-4-nitrobenzamide is classified as a hazardous substance. The primary hazards are

acute oral toxicity and the potential for skin sensitization.[1]

Table 1: GHS Classification[1]

Classification Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Sensitization, Skin 1
H317: May cause an allergic

skin reaction

Pictogram:

alt text
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Signal Word: Warning

Precautionary Statements:[1]

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash hands thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P272
Contaminated work clothing should not be

allowed out of the workplace.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P317 IF SWALLOWED: Get medical help.

P302+P352 IF ON SKIN: Wash with plenty of water.

P321
Specific treatment (see supplemental first aid

instruction on this label).

P330 Rinse mouth.

P333+P317 If skin irritation or rash occurs: Get medical help.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physical and Chemical Properties
A summary of the known physical and chemical properties of N-Methyl-4-nitrobenzamide is

provided below. Data for closely related compounds are included for reference where specific

experimental data for N-Methyl-4-nitrobenzamide is not available.
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Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C8H8N2O3 PubChem[1]

Molecular Weight 180.16 g/mol PubChem[1]

Appearance

Not specified (related

compound 4-Nitrobenzamide is

a white powder)

PubChem[2]

Melting Point

Not specified (related

compound 4-Nitrobenzamide:

198 - 202 °C)

Fisher Scientific[3]

Boiling Point Not specified

Solubility

Not specified (related

compound 4-Nitrobenzamide is

insoluble in water)

PubChem[2]

Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

Safe Handling
Ventilation: Handle in a well-ventilated place.[4] If dust or aerosols are generated, use local

exhaust ventilation.[5]

Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

including chemical-resistant gloves, safety goggles, and a lab coat.[4]

Hygiene: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.[5]

Dust Formation: Avoid the formation of dust and aerosols.[4]

Storage
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Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3]
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Safe Handling and Storage Workflow
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Accidental Release Response Workflow

Spill Occurs

Evacuate Area
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1296485?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-nitrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzamide
https://www.fishersci.com/store/msds?partNumber=AAA1153614&productDescription=4-NITROBENZAMIDE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/methyl4-nitrobenzoate-pid_Rock4075.html
https://www.tcichemicals.com/BE/en/sds/N0323_EU_6N.pdf
https://www.benchchem.com/product/b1296485#n-methyl-4-nitrobenzamide-safety-handling-and-msds-information
https://www.benchchem.com/product/b1296485#n-methyl-4-nitrobenzamide-safety-handling-and-msds-information
https://www.benchchem.com/product/b1296485#n-methyl-4-nitrobenzamide-safety-handling-and-msds-information
https://www.benchchem.com/product/b1296485#n-methyl-4-nitrobenzamide-safety-handling-and-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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